Cas no 62178-43-2 (Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-)
62178-43-2 structure
Product Name:Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-
CAS No:62178-43-2
MF:C17H20N2OS
MW:300.418502807617
CID:455321
PubChem ID:71389065
Update Time:2025-04-19
Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)-
- 1-(3-methylphenyl)-3-(4-propoxyphenyl)thiourea
- N-(3-Methylphenyl)-N'-(4-propoxyphenyl)thiourea
- DTXSID50811103
- 62178-43-2
-
- Inchi: 1S/C17H20N2OS/c1-3-11-20-16-9-7-14(8-10-16)18-17(21)19-15-6-4-5-13(2)12-15/h4-10,12H,3,11H2,1-2H3,(H2,18,19,21)
- InChI Key: QKIBUMLFARCPLH-UHFFFAOYSA-N
- SMILES: S=C(NC1=CC=CC(C)=C1)NC1C=CC(=CC=1)OCCC
Computed Properties
- Exact Mass: 300.1298
- Monoisotopic Mass: 300.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 33.29
Thiourea, N-(3-methylphenyl)-N'-(4-propoxyphenyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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